Cas no 1805327-77-8 (4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde)

• Product Name: 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde
• CAS No: 1805327-77-8
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4916448
• Update Time: 2025-10-19

4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde

• Inchi： 1S/C7H6F2N2O2/c8-7(9)5-6(13)4(10)1-3(2-12)11-5/h1-2,7,13H,(H2,10,11)
• InChI Key： VLXFKZAYBMHQAS-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C=O)N=1)N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 0.3
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde

Introduction to 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde (CAS No. 1805327-77-8)

4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1805327-77-8, is characterized by its pyridine core structure, which is functionalized with an amino group at the 4-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 3-position. Additionally, the presence of a carboxaldehyde moiety at the 6-position further enhances its chemical reactivity and potential biological activity. The unique arrangement of these substituents makes this compound a promising candidate for further exploration in drug discovery and development.

The structural features of 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde contribute to its versatility in chemical transformations. The carboxaldehyde group serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through condensation reactions, oxidation, or reduction processes. The amino group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Meanwhile, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, making it a valuable feature in medicinal chemistry.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. Among these derivatives, those containing amino and hydroxyl groups have shown particular promise in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that pyridine derivatives can interact with various enzymes involved in metabolic pathways, potentially leading to therapeutic effects.

One of the most compelling aspects of 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde is its potential as a building block for the synthesis of novel therapeutic agents. The presence of multiple reactive sites allows for the construction of diverse molecular architectures by incorporating additional functional groups or linking it to other pharmacophores. This flexibility is particularly valuable in drug discovery pipelines where lead optimization often requires careful balancing of potency, selectivity, and pharmacokinetic properties.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve drug-like properties such as lipophilicity, solubility, and bioavailability. The difluoromethyl group in 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde is a prime example of how fluorine atoms can be strategically incorporated into drug candidates to enhance their overall efficacy. Fluorinated molecules have been successfully used in numerous approved drugs, underscoring their significance in modern pharmaceutical development.

The hydroxyl group at the 3-position of 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde also plays a critical role in determining its biological behavior. Hydroxyl groups are known to participate in hydrogen bonding networks, which can influence both the solubility and binding affinity of a compound. In addition, they can serve as points for further chemical modification, allowing for the creation of analogs with tailored properties.

From a synthetic chemistry perspective, 4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde offers several advantages as a starting material. The carboxaldehyde functionality provides multiple pathways for derivatization, including condensation with amines or alcohols to form amides or esters. These reactions are fundamental in constructing peptidomimetics and other biologically relevant molecules. Furthermore, the presence of an amino group allows for selective modifications using reagents such as acyl chlorides or diazotization agents.

In conclusion,4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde (CAS No. 1805327-77-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for pyridine derivatives,4-Amino-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde is likely to play an important role in future drug development efforts.